Cas no 449746-07-0 (3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine)

3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine structure
449746-07-0 structure
Product Name:3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
CAS No:449746-07-0
MF:C9H18N4S
MW:214.331019878387
MDL:MFCD03536385
CID:2952063
PubChem ID:1569642
Update Time:2025-04-21

3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(丁基硫代)-5-丙基-4H-1,2,4-三唑-4-胺
    • 3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
    • 3-butylsulfanyl-5-propyl-1,2,4-triazol-4-amine
    • 3-(butylsulfanyl)-5-propyl-4H-1,2,4-triazol-4-amine
    • SMR000072464
    • MLS000088223
    • 3-Butylsulfanyl-5-propyl-[1,2,4]triazol-4-ylamine
    • HMS2418B16
    • BBL040443
    • STK350474
    • 4H-1,2,4-triazol-4-amine, 3-(butylthio)-5-propyl-
    • 3-(butylsulfanyl)-5-propyl-4H-1,2,
    • EN300-230403
    • DTXSID901240999
    • SR-01000261346
    • MFCD03536385
    • H33074
    • 449746-07-0
    • CS-0297762
    • 3-(butylsulfanyl)-5-propyl-4H-1,2,4-triazol-4-ylamine
    • SR-01000261346-1
    • AKOS000273081
    • AP-906/41471211
    • ALBB-021560
    • LS-06486
    • CHEMBL1889077
    • 3-(BUTYLSULFANYL)-5-PROPYL-1,2,4-TRIAZOL-4-AMINE
    • MDL： MFCD03536385
    • Inchi： 1S/C9H18N4S/c1-3-5-7-14-9-12-11-8(6-4-2)13(9)10/h3-7,10H2,1-2H3
    • InChI Key： OOXADRGDHUIURY-UHFFFAOYSA-N
    • SMILES： S(C1=NN=C(CCC)N1N)CCCC

Computed Properties

  • Exact Mass: 214.12521776Da
  • Monoisotopic Mass: 214.12521776Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 82

3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine Security Information

3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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abcr
AB412893-500 mg
3-(Butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
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abcr
AB412893-1 g
3-(Butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
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abcr
AB412893-5 g
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abcr
AB412893-10 g
3-(Butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
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TRC
T117825-10mg
3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
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TRC
T117825-50mg
3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
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3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:449746-07-0)3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
Order Number:A1161058
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:04
Price ($):160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:449746-07-0)3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine
A1161058
Purity:99%
Quantity:1g
Price ($):160.0
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